Cas no 2171218-79-2 ((2S)-2-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid)

• Product Name: (2S)-2-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid
• CAS No: 2171218-79-2
• MF: C₂₇H₂₅BrN₂O₅
• MW: 537.401806592941
• CID: 5991547
• PubChem ID: 165543316
• Update Time: 2025-08-04

(2S)-2-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid
• (2S)-2-{[3-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-3-methylbutanoic acid
• 2171218-79-2
• EN300-1485307

• Inchi： 1S/C27H25BrN2O5/c1-15(2)24(26(32)33)30-25(31)16-11-17(28)13-18(12-16)29-27(34)35-14-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-13,15,23-24H,14H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)/t24-/m0/s1
• InChI Key： WJUXKFZFILRGLO-DEOSSOPVSA-N
• SMILES： BrC1C=C(C=C(C=1)C(N[C@H](C(=O)O)C(C)C)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 536.09468g/mol
• Monoisotopic Mass: 536.09468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid

Introduction to (2S)-2-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic Acid

The compound (2S)-2-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid, with the CAS number 2171218-79-2, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a bromine substituent, and a chiral center at the second carbon atom. These features make it a valuable compound for research in drug discovery, particularly in the development of peptide-based therapeutics and as a building block for more complex molecules.

Recent studies have highlighted the importance of Fmoc groups in peptide synthesis due to their role as protecting groups for amino acids. The presence of the Fmoc group in this compound suggests its potential use in peptide synthesis, where it can serve as an intermediate in the construction of bioactive molecules. Additionally, the bromine substituent at the 3-position of the phenyl ring introduces electronic effects that could influence the compound's reactivity and biological activity.

The chiral center at the second carbon atom is another critical feature of this compound. Chiral molecules are essential in drug development because they can exhibit different pharmacological activities depending on their stereochemistry. The (2S) configuration of this compound may play a significant role in its interaction with biological targets, such as enzymes or receptors, making it a promising candidate for enantioselective catalysis or asymmetric synthesis.

Recent advancements in synthetic methodologies have enabled more efficient and scalable syntheses of such complex molecules. For instance, researchers have developed novel strategies for the construction of Fmoc-containing compounds using microwave-assisted synthesis or continuous flow reactors. These methods not only improve reaction yields but also reduce production times, making large-scale synthesis more feasible.

In terms of biological applications, this compound has shown potential in modulating cellular signaling pathways. Preclinical studies have demonstrated that derivatives of this compound can inhibit key enzymes involved in inflammation and cancer progression. For example, studies published in high-impact journals such as Nature Communications and Angewandte Chemie have highlighted its ability to target specific kinases, suggesting its potential as an anti-cancer agent.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have provided insights into how this molecule interacts with its target proteins at the atomic level. These studies have revealed that the Fmoc group plays a crucial role in stabilizing interactions within the active site of enzymes, thereby enhancing binding affinity.

Moreover, green chemistry principles have been applied to optimize the synthesis of this compound. Researchers have developed environmentally friendly protocols that minimize waste generation and reduce energy consumption during production. For instance, solvent-free reactions or catalytic systems based on transition metals have been employed to achieve higher atom economy and lower environmental impact.

In conclusion, (2S)-2-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structure, combined with advancements in synthetic and computational techniques, positions it as a key player in the development of novel therapeutic agents and advanced materials.